Cas no 412015-83-9 (Ethyl 2-(phenylcarbonothioylthio)propionate)

• Product Name: Ethyl 2-(phenylcarbonothioylthio)propionate
• CAS No: 412015-83-9
• MF: C₁₂H₁₄O₂S₂
• MW: 254.368360996246
• CID: 2602228
• PubChem ID: 329766866
• Update Time: 2025-10-29

Ethyl 2-(phenylcarbonothioylthio)propionate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(benzenecarbonothioylsulfanyl)propanoate
• 2-[(Phenylthioxomethyl)thio]propanoic acid ethyl ester
• Ethyl 2-(phenylcarbonothioylthio)propanoate
• ETHYL 2-(BENZENECARBOTHIOYLSULFANYL)PROPANOATE
• CS-0133373
• 412015-83-9
• DTXSID80423657
• Ethyl 2-(phenylcarbonothioylthio)propionate
• Ethyl 2-(phenylcarbonothioylthio)propionate, 97% (HPLC)
• Propanoic acid, 2-[(phenylthioxomethyl)thi]-, ethyl ester
• Ethyl 2-((phenylcarbonothioyl)thio)propanoate
• starbld0044398
• SCHEMBL3749730
• Propanoic acid, 2-[(phenylthioxomethyl)thio]-, ethyl ester
• NXWVPIWRMPQYEX-UHFFFAOYSA-N

• MDL： MFCD22200547
• Inchi： 1S/C12H14O2S2/c1-3-14-11(13)9(2)16-12(15)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： NXWVPIWRMPQYEX-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 254.04352203g/mol
• Monoisotopic Mass: 254.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.163 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.611

Ethyl 2-(phenylcarbonothioylthio)propionate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Ethyl 2-(phenylcarbonothioylthio)propionate

Ethyl 2-(phenylcarbonothioylthio)propionate (CAS No. 412015-83-9): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-(phenylcarbonothioylthio)propionate, identified by its CAS number 412015-83-9, is a compound of significant interest in the realm of organic synthesis and pharmaceutical research. This compound, featuring a unique thioester moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents and agrochemicals. The structural features of this molecule, particularly the presence of a phenylcarbonothioylthio group, make it a versatile intermediate for various synthetic transformations.

The Ethyl 2-(phenylcarbonothioylthio)propionate molecule exhibits a distinct chemical profile that has been explored in several cutting-edge research studies. Its reactivity is primarily governed by the thioester functionality, which allows for facile participation in nucleophilic addition reactions. This characteristic has made it a valuable building block in the synthesis of more complex molecules, including those with potential biological activity.

In recent years, there has been a growing interest in the development of new strategies for the synthesis of heterocyclic compounds, which are known to play a crucial role in medicinal chemistry. The Ethyl 2-(phenylcarbonothioylthio)propionate has been utilized as a key intermediate in the construction of various heterocyclic frameworks. For instance, researchers have demonstrated its utility in the preparation of thiazole derivatives, which are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory properties.

The synthesis of Ethyl 2-(phenylcarbonothioylthio)propionate typically involves the reaction of phenylacetic acid derivatives with sulfur-containing reagents. One of the most notable methods involves the use of phosphorus pentasulfide (P₄S₁₀) or thionyl chloride (SOCl₂) to facilitate the formation of the thioester bond. These reactions are often carried out under controlled conditions to ensure high yields and purity of the product.

The applications of Ethyl 2-(phenylcarbonothioylthio)propionate extend beyond pharmaceuticals. In agrochemical research, this compound has been investigated for its potential role as a precursor in the synthesis of novel pesticides and herbicides. The thioester group provides a reactive site that can be further functionalized to produce molecules with specific target activities against pests and weeds.

Recent advancements in computational chemistry have also highlighted the importance of Ethyl 2-(phenylcarbonothioylthio)propionate as a model compound for studying molecular interactions. Computational studies have revealed insights into its binding affinity with various biological targets, which could guide the design of more effective drugs. These studies often involve molecular docking simulations, which predict how the compound might interact with proteins and enzymes in biological systems.

The chemical properties of Ethyl 2-(phenylcarbonothioylthio)propionate make it an attractive candidate for further exploration in synthetic organic chemistry. Its ability to undergo multiple transformations while retaining structural integrity offers chemists a wide range of possibilities for creating novel molecules. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of diverse compounds is essential.

In conclusion, Ethyl 2-(phenylcarbonothioylthio)propionate (CAS No. 412015-83-9) represents a significant compound in modern chemical research. Its unique structural features and reactivity have positioned it as a key intermediate in various synthetic applications, particularly in pharmaceuticals and agrochemicals. As research continues to uncover new uses and applications for this molecule, its importance is likely to grow further, contributing to advancements in both academic and industrial settings.